Cas no 14742-97-3 (1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)-)

1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)- structure
14742-97-3 structure
Product Name:1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)-
CAS No:14742-97-3
MF:C10H15N5O
MW:221.259001016617
CID:96557
Update Time:2024-01-24

1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)-
    • (2S)-2-methyl-4-(7H-purin-6-ylamino)butan-1-ol
    • S-(-)-DIHYDROZEATIN
    • S-(-)-DIHYDROZEATIN (S-DZ)
    • Difenacoum Impurity 3
    • Inchi: 1S/C10H15N5O/c1-7(4-16)2-3-11-9-8-10(13-5-12-8)15-6-14-9/h5-7,16H,2-4H2,1H3,(H2,11,12,13,14,15)/t7-/m0/s1
    • InChI Key: XXFACTAYGKKOQB-ZETCQYMHSA-N
    • SMILES: C(O)[C@@H](C)CCNC1C2=C(N=CN=1)N=CN2

Computed Properties

  • Exact Mass: 221.128
  • Monoisotopic Mass: 221.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 553.8±40.0 °C at 760 mmHg
  • Flash Point: 288.7±27.3 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-Butanol, 2-methyl-4-(1H-purin-6-ylamino)-, (S)- Security Information

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